Cas no 2159692-54-1 (1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2159692-54-1
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6023023
• PubChem ID: 165710208
• Update Time: 2025-05-27

1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• 2159692-54-1
• EN300-1793353

• Inchi： 1S/C11H13FN2O2/c1-10(2)6-11(10,13)8-5-7(12)3-4-9(8)14(15)16/h3-5H,6,13H2,1-2H3
• InChI Key： WHDYKSZTIDTCST-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CC1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Analysis of 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2159692-54-1)

The compound 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2159692-54-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropane ring and nitrophenyl moiety, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of the fluoro and nitro substituents further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds like 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine has surged due to their role in developing next-generation therapeutics. Fluorination is a key strategy in medicinal chemistry, as it improves metabolic stability and bioavailability. This compound's nitrophenyl group also makes it a candidate for photoaffinity labeling, a technique widely used in proteomics and target identification. These attributes align with current trends in precision medicine and AI-driven drug design, where researchers seek novel scaffolds to address unmet medical needs.

The synthesis of CAS No. 2159692-54-1 involves multi-step organic reactions, often starting from commercially available 2,2-dimethylcyclopropan-1-amine. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently searched by chemists in process chemistry forums. Environmental considerations, such as green chemistry principles, are also increasingly relevant, with labs exploring catalytic methods to reduce waste. This compound's stability under various conditions is another area of interest, as it impacts storage and handling protocols.

From a commercial perspective, 1-(5-fluoro-2-nitrophenyl)-2,2-dimethylcyclopropan-1-amine is listed by several chemical suppliers as a high-purity reference standard. Its pricing and availability are closely monitored by procurement teams in the pharmaceutical industry. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards. The compound's spectral data (e.g., IR, MS) is often shared in open-access databases, supporting collaborative research efforts.

Looking ahead, the versatility of CAS No. 2159692-54-1 positions it as a promising candidate for structure-activity relationship (SAR) studies. Its derivatives could play a role in addressing global health challenges, such as antimicrobial resistance or neurodegenerative diseases. As computational chemistry tools advance, virtual screening of its analogs may accelerate hit-to-lead optimization. This aligns with the broader scientific community's focus on accelerated drug development and personalized therapies.